Cas no 1357351-84-8 (tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate)

Technical Introduction: Tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for its spirocyclic and functionalized structure. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage, while the hydroxymethyl moiety offers a reactive site for further derivatization. Its rigid spiro[4.5]decane framework contributes to conformational constraints, making it useful in medicinal chemistry for designing bioactive molecules. The compound’s balanced polarity and solubility in common organic solvents streamline its integration into multi-step synthetic routes. Its applications span pharmaceutical research, where it serves as a scaffold for drug candidates, and materials science, owing to its structural uniqueness.

tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate structure

1357351-84-8 structure

Product Name:tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate

CAS No:1357351-84-8

MF:C₁₅H₂₇NO₃

MW:269.379784822464

MDL:MFCD22209538

CID:5096396

PubChem ID:71305761

Update Time:2026-03-02

tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

- 8-Azaspiro[4.5]decane-8-carboxylic acid, 1-(hydroxymethyl)-, 1,1-dimethylethyl ester
- tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
- Tert-butyl 1-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate
- 8-Boc-4-(hydroxymethyl)-8-azaspiro[4.5]decane
- MFCD22209538
- SY323670
- 1357351-84-8
- 8-Boc-1-(hydroxymethyl)-8-azaspiro[4.5]decane
- PS-19640
- CS-0292318
- D96993
- SB73930
- EN300-1461729
- MDL： MFCD22209538
- Inchi： 1S/C15H27NO3/c1-14(2,3)19-13(18)16-9-7-15(8-10-16)6-4-5-12(15)11-17/h12,17H,4-11H2,1-3H3
- InChI Key： DYYZTOABTMFVCE-UHFFFAOYSA-N
- SMILES： C1(CO)C2(CCN(C(OC(C)(C)C)=O)CC2)CCC1

Computed Properties

Exact Mass: 269.19909372g/mol
Monoisotopic Mass: 269.19909372g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 49.8Å²

tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1009997-100mg	tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	1357351-84-8	97%	100mg	$210	2024-07-21
eNovation Chemicals LLC	Y1009997-250MG	tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	1357351-84-8	97%	250mg	$320	2024-07-21
eNovation Chemicals LLC	Y1009997-500MG	tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	1357351-84-8	97%	500mg	$535	2024-07-21
eNovation Chemicals LLC	Y1009997-1G	tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	1357351-84-8	97%	1g	$805	2024-07-21
eNovation Chemicals LLC	Y1009997-5G	tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	1357351-84-8	97%	5g	$2425	2024-07-21
eNovation Chemicals LLC	Y1009997-10G	tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	1357351-84-8	97%	10g	$4040	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWBD0234-100MG	tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	1357351-84-8	97%	100MG	￥ 1,075.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWBD0234-250MG	tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	1357351-84-8	97%	250MG	￥ 1,722.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWBD0234-500MG	tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	1357351-84-8	97%	500MG	￥ 2,864.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWBD0234-1G	tert-butyl 4-(hydroxymethyl)-8-azaspiro[4.5]decane-8-carboxylate	1357351-84-8	97%	1g	￥ 4,296.00	2023-03-31